Cas no 1417501-08-6 ((3-Fluoro-2-methoxyphenyl)oxo-acetic acid ethyl ester)

• Product Name: (3-Fluoro-2-methoxyphenyl)oxo-acetic acid ethyl ester
• CAS No: 1417501-08-6
• MF: C₁₁H₁₁FO₄
• MW: 226.201047182083
• MDL: MFCD22688384
• CID: 5218665
• Update Time: 2025-07-10

(3-Fluoro-2-methoxyphenyl)oxo-acetic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• (3-Fluoro-2-methoxyphenyl)oxo-acetic acid ethyl ester
• ethyl 2-(3-fluoro-2-methoxyphenyl)-2-oxoacetate

• MDL： MFCD22688384
• Inchi： 1S/C11H11FO4/c1-3-16-11(14)9(13)7-5-4-6-8(12)10(7)15-2/h4-6H,3H2,1-2H3
• InChI Key： CLBWWNKFVSOPDB-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(C1=CC=CC(F)=C1OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5

Experimental Properties

• Color/Form: NA
• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available

(3-Fluoro-2-methoxyphenyl)oxo-acetic acid ethyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on (3-Fluoro-2-methoxyphenyl)oxo-acetic acid ethyl ester

Research Briefing on (3-Fluoro-2-methoxyphenyl)oxo-acetic acid ethyl ester (CAS: 1417501-08-6) in Chemical Biology and Pharmaceutical Applications

The compound (3-Fluoro-2-methoxyphenyl)oxo-acetic acid ethyl ester (CAS: 1417501-08-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies highlight the role of (3-Fluoro-2-methoxyphenyl)oxo-acetic acid ethyl ester as a key intermediate in the synthesis of bioactive molecules. Its fluorinated aromatic ring and ester functionality make it a versatile building block for the development of novel enzyme inhibitors and receptor modulators. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of selective COX-2 inhibitors, showcasing its potential in anti-inflammatory drug development.

In addition to its synthetic applications, this compound has been investigated for its direct biological effects. Preliminary in vitro studies indicate that (3-Fluoro-2-methoxyphenyl)oxo-acetic acid ethyl ester exhibits moderate inhibitory activity against certain kinases involved in cancer cell proliferation. Researchers are particularly interested in its ability to modulate signal transduction pathways, which could pave the way for new targeted therapies.

The pharmacokinetic properties of this compound are also under scrutiny. A recent pharmacokinetic profiling study revealed favorable metabolic stability and moderate bioavailability, suggesting its potential as a lead compound for further optimization. However, challenges remain in improving its selectivity and reducing off-target effects, which are critical for clinical translation.

Looking ahead, the integration of computational chemistry and high-throughput screening approaches is expected to accelerate the exploration of (3-Fluoro-2-methoxyphenyl)oxo-acetic acid ethyl ester derivatives. Collaborative efforts between academic and industrial researchers are likely to yield novel analogs with enhanced therapeutic profiles, addressing unmet medical needs in oncology and inflammatory diseases.

In conclusion, (3-Fluoro-2-methoxyphenyl)oxo-acetic acid ethyl ester represents a promising scaffold in medicinal chemistry, with diverse applications ranging from drug discovery to chemical biology. Continued research into its mechanism of action and structural optimization will be crucial for unlocking its full therapeutic potential.